Cas no 499996-07-5 (Benzaldehyde, 4-(4-pyridinylcarbonyl)-)

• Product Name: Benzaldehyde, 4-(4-pyridinylcarbonyl)-
• CAS No: 499996-07-5
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• CID: 1543442
• Update Time: 2024-08-24

Benzaldehyde, 4-(4-pyridinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(4-pyridinylcarbonyl)-

• Inchi： 1S/C13H9NO2/c15-9-10-1-3-11(4-2-10)13(16)12-5-7-14-8-6-12/h1-9H
• InChI Key： OGNOGZDVRQMASO-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C(C2C=CN=CC=2)=O)C=C1

Computed Properties

• Exact Mass: 211.06337

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Melting Point: 122-123 °C
• Boiling Point: 398.0±22.0 °C(Predicted)
• PSA: 47.03
• pka: 2.55±0.10(Predicted)